Cas no 2228088-27-3 (2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid
• CAS No: 2228088-27-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5974382
• PubChem ID: 165699289
• Update Time: 2025-07-21

2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid
• 2228088-27-3
• EN300-1998977

• Inchi： 1S/C9H12N2O4/c1-15-5-3-2-4-11-7(5)8(12)6(10)9(13)14/h2-4,6,8,12H,10H2,1H3,(H,13,14)
• InChI Key： QYAWMNUMCCHNPG-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CN=1)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid (CAS No. 2228088-27-3)

2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228088-27-3, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, featuring a propanoic acid backbone modified with an amino group at the 2-position, a hydroxyl group at the 3-position, and a 3-methoxypyridin-2-yl substituent, presents a unique combination of chemical functionalities that make it a promising candidate for further exploration in therapeutic applications.

The presence of the 3-methoxypyridin-2-yl moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their biological activity and have been extensively studied in the development of pharmaceuticals. The methoxy group at the 3-position of the pyridine ring introduces additional pharmacophoric features, potentially enhancing the compound's interaction with biological targets. This structural motif is often found in bioactive molecules, suggesting that 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid may exhibit desirable pharmacological properties.

In recent years, there has been a growing interest in designing molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid make it a potential lead compound for developing novel therapeutic agents. Specifically, the combination of an amino group and a hydroxyl group on the propanoic acid backbone could facilitate hydrogen bonding interactions with biological targets, while the pyridine ring may engage in π-stacking or other non-covalent interactions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. Computational modeling studies have shown that molecules with similar structural motifs can interact with various enzymes and receptors involved in disease pathways. For instance, the 3-methoxypyridin-2-yl group has been demonstrated to be capable of binding to metal ions, which are crucial for many enzymatic reactions. This property could be exploited to develop inhibitors or activators of specific metalloenzymes implicated in diseases such as cancer and inflammation.

Furthermore, the hydroxyl group at the 3-position of the propanoic acid moiety could be oxidized to form a carboxylic acid or reduced to form an alcohol, providing additional versatility in chemical modifications. Such functional diversity allows medicinal chemists to fine-tune the properties of the compound, such as solubility, bioavailability, and metabolic stability, to optimize its pharmacokinetic profile.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid. Techniques such as multi-step organic synthesis, including cross-coupling reactions and palladium catalysis, have made it possible to construct intricate molecular frameworks with high precision. These synthetic methodologies are essential for generating libraries of compounds for high-throughput screening (HTS), a key strategy in modern drug discovery.

In addition to its synthetic accessibility, 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid has shown promise in preliminary biological evaluations. Initial assays have indicated that this compound exhibits moderate activity against certain enzymes and cell lines relevant to inflammatory and oncogenic pathways. While these findings are preliminary and require further validation through more comprehensive studies, they highlight the potential therapeutic value of this molecule.

The development of novel therapeutics often involves optimizing lead compounds through structure-based drug design (SBDD). SBDD leverages computational methods to understand how small molecules interact with biological targets at the atomic level. By integrating knowledge from X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling, researchers can design derivatives of 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid that enhance its binding affinity and selectivity.

One particularly exciting area of research is the use of 2-amino-3-hydroxy-3-(3-methoxypyridin-2-yl)propanoic acid as a starting point for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The pyridine ring and other functional groups present in this compound could be tailored to interact specifically with kinase active sites or allosteric pockets. Such targeted inhibition could lead to novel treatments with improved efficacy and reduced side effects compared to existing therapies.

Another promising application lies in exploring 2-amino-3-hydroxy-3-(3-methoxypyridin-2-y l)propanoic acid as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The propanoic acid backbone provides a framework that can be modified to replicate key structural features of peptides involved in disease pathways. By incorporating non-peptide groups like the pyridine moiety, researchers can develop molecules with enhanced pharmacological properties.

The growing interest in personalized medicine has also influenced approaches to drug development using compounds like 2-amino--hydroxy--(--methyl--pyridine--)--propanoic acid (CAS No. 2228088--27--). By leveraging patient-specific data from genomics or proteomics studies, researchers can identify biomarkers that predict responses to certain therapeutic agents. This information can guide the optimization process by prioritizing derivatives that are more likely to be effective for specific patient populations.

In conclusion, -- -- -- -- -- -- -- -- -- -- -- -- -- -- -amino--hydroxy--(----methyl----pyridine--)--propanoic acid (CAS No.--2228088--27--) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery.-- Its unique structural features---including an amino group---a hydroxyl group---and a ---methyl----pyridine--) substituent---make it an attractive scaffold for developing novel therapeutics targeting various diseases.-- Future studies---combining synthetic innovation---computational modeling---and rigorous biological evaluation---are warranted to fully explore its therapeutic promise.--